Cas no 1638768-92-9 (tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate)

• Product Name: tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate
• CAS No: 1638768-92-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD27986984
• CID: 3041596
• PubChem ID: 91933773
• Update Time: 2025-07-20

tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate
• AKOS025396201
• SCHEMBL23406510
• SB11637
• 1638768-92-9
• MFCD27986984
• AS-52064
• 2-Boc-2-aza-spiro[3.4]oct-6-ene
• CS-0048428
• tert-Butyl2-azaspiro[3.4]oct-6-ene-2-carboxylate
• P14275
• DB-419258

• MDL： MFCD27986984
• Inchi： 1S/C12H19NO2/c1-11(2,3)15-10(14)13-8-12(9-13)6-4-5-7-12/h4-5H,6-9H2,1-3H3
• InChI Key： FCJJOVIWSSZKBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CC=CC2)C1)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate

Research Brief on tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate (CAS: 1638768-92-9): Recent Advances and Applications

In recent years, the compound tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate (CAS: 1638768-92-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic structure serves as a versatile building block for the synthesis of complex molecules, particularly in drug discovery and development. The unique scaffold of this compound offers opportunities for the exploration of novel bioactive molecules, making it a focal point for researchers aiming to develop new therapeutic agents.

Recent studies have highlighted the synthetic utility of tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate in the construction of spirocyclic frameworks, which are prevalent in many biologically active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potential kinase inhibitors, showcasing its role in modulating protein-protein interactions. The study reported a high-yield, stereoselective route to functionalize the spirocyclic core, enabling the rapid generation of diverse analogs for biological evaluation.

Another key advancement involves the use of this compound in the development of novel CNS-targeting agents. Research published in ACS Chemical Neuroscience (2024) revealed that derivatives of tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate exhibit promising blood-brain barrier permeability and affinity for neurotransmitter receptors. These findings suggest potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, although further preclinical studies are required to validate these effects.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate. A 2024 Organic Letters paper described a catalytic asymmetric synthesis route using chiral palladium complexes, achieving enantiomeric excesses >95%. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is critical for pharmaceutical applications where stereochemistry often dictates biological activity.

The compound's mechanism of action and structure-activity relationships continue to be areas of active investigation. Computational studies utilizing molecular docking and dynamics simulations have provided insights into how modifications to the spirocyclic core influence binding to various biological targets. These in silico approaches, combined with experimental data, are accelerating the rational design of new derivatives with optimized pharmacological properties.

Looking forward, tert-Butyl 2-azaspiro[3.4]oct-6-ene-2-carboxylate represents a promising scaffold for future drug discovery efforts. Its synthetic versatility, combined with emerging biological data, positions it as a valuable tool for medicinal chemists. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in areas requiring complex molecular architectures for target engagement.